Cas no 2679826-06-1 ((2S,5R)-1-acetyl-5-phenylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,5R)-1-acetyl-5-phenylpyrrolidine-2-carboxylic acid
• CAS No: 2679826-06-1
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5644136
• PubChem ID: 165920352
• Update Time: 2025-09-28

(2S,5R)-1-acetyl-5-phenylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679826-06-1
• EN300-28275784
• (2S,5R)-1-acetyl-5-phenylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C13H15NO3/c1-9(15)14-11(7-8-12(14)13(16)17)10-5-3-2-4-6-10/h2-6,11-12H,7-8H2,1H3,(H,16,17)/t11-,12+/m1/s1
• InChI Key： WWRKPDIDCXGRFU-NEPJUHHUSA-N
• SMILES： OC([C@@H]1CC[C@H](C2C=CC=CC=2)N1C(C)=O)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

Additional information on (2S,5R)-1-acetyl-5-phenylpyrrolidine-2-carboxylic acid

(2S,5R)-1-Acetyl-5-phenylpyrrolidine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2679826-06-1, commonly referred to as (2S,5R)-1-acetyl-5-phenylpyrrolidine-2-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse applications and potential for further research.

Structure and Synthesis

The molecular structure of (2S,5R)-1-acetyl-5-phenylpyrrolidine-2-carboxylic acid consists of a pyrrolidine ring system with specific stereochemical configurations at the 2S and 5R positions. The acetyl group attached at position 1 and the phenyl group at position 5 introduce additional complexity and reactivity to the molecule. The synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts acylation, ring-opening reactions, and stereoselective synthesis techniques. Recent advancements in asymmetric catalysis have enabled more efficient and enantioselective syntheses of this compound, making it more accessible for large-scale production.

Chemical Properties and Applications

Chemical Properties: This compound exhibits a range of chemical properties that make it suitable for various applications. Its solubility in organic solvents, reactivity towards nucleophilic attack, and thermal stability are key factors that influence its use in different chemical processes. The presence of the carboxylic acid group allows for further functionalization, such as esterification or amidation, which can tailor the molecule for specific purposes.

Applications: (2S,5R)-1-acetyl-5-phenylpyrrolidine-2-carboxylic acid has found applications in drug discovery, where its stereochemistry plays a crucial role in determining biological activity. Recent studies have highlighted its potential as a lead compound for developing new pharmaceutical agents targeting specific receptors or enzymes. Additionally, this compound is being explored in the field of materials science for its ability to form self-assembled monolayers or serve as a building block for advanced materials.

Recent Research Findings

In recent years, there has been a surge in research focusing on the biological activity and therapeutic potential of (2S,5R)-1-acetyl-5-phenylpyrrolidine-2-carboxylic acid. Studies conducted in 2023 have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and neurodegenerative diseases. Furthermore, computational modeling has revealed promising interactions between this compound and key protein targets, suggesting its potential as a novel therapeutic agent.

Another area of active research is the investigation of this compound's role in enzyme inhibition. Researchers have reported that (2S,5R)-1-acetyl-5-phenylpyrrolidine-2-carboxylic acid exhibits selective inhibition of certain proteases, making it a candidate for anti-inflammatory drug development. These findings underscore the importance of stereochemistry in determining bioactivity and highlight the need for further studies to fully understand its mechanism of action.

Future Directions

The future prospects for (2S,5R)-1-acetyl-5-phenylpyrrolidine-2-carboxylic acid are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic indications. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical applications. Additionally, advancements in green chemistry are likely to influence the development of more sustainable synthesis routes for this compound.

In conclusion, (2S,5R)-1-acetyl-5-phenylpyrrolidine-2-carboxylic acid stands as a testament to the intricate relationship between molecular structure and functionality. Its versatile properties and emerging applications position it as a key player in advancing both scientific research and industrial innovation.